Cas no 899976-13-7 (2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide)

• Product Name: 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide
• CAS No: 899976-13-7
• MF: C₁₇H₁₆ClN₃O₃S₂
• MW: 409.91024017334
• CID: 5491821
• Update Time: 2025-06-11

2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(7-chloro-1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)thio]-N-(2,4-dimethylphenyl)-
• 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide

• Inchi： 1S/C17H16ClN3O3S2/c1-10-3-5-13(11(2)7-10)19-16(22)9-25-17-20-14-6-4-12(18)8-15(14)26(23,24)21-17/h3-8H,9H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： GWJWLTGMLVQFMU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1=NC2=CC=C(Cl)C=C2S(=O)(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide

Introduction to 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide (CAS No. 899976-13-7) and Its Applications in Modern Chemical Biology

The compound 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide, identified by the CAS number 899976-13-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in drug discovery and molecular targeting. The presence of a benzothiadiazine core and a sulfanyl group linked to an acetylamide moiety suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel scaffolds based on benzothiadiazine derivatives has been extensively studied for their pharmacological properties. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific substitution pattern in 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide, particularly the chloro-substituent on the benzothiadiazine ring and the dimethylphenyl group on the acetylamide nitrogen, is thought to modulate its binding affinity and selectivity towards biological receptors.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The sulfanyl group in the molecule is believed to interact with the ATP-binding site of kinases, thereby inhibiting their activity. This mode of action aligns with the growing interest in developing small-molecule inhibitors as therapeutic agents. Preliminary studies have suggested that derivatives of this compound may exhibit potent activity against several kinases, making them valuable tools for both research and drug development.

Furthermore, the structural features of 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide make it an attractive candidate for further optimization through structure-based drug design. Computational modeling and high-throughput screening techniques have been employed to identify analogs with enhanced potency and reduced toxicity. These approaches leverage the power of computational chemistry to predict how modifications to the molecule will affect its biological activity. By integrating experimental data with computational predictions, researchers can rapidly screen large libraries of compounds and identify those most likely to succeed in clinical trials.

The compound's potential extends beyond kinase inhibition. Emerging evidence suggests that it may also interact with other biological targets involved in metabolic diseases and neurodegenerative disorders. For instance, studies have indicated that benzothiadiazine derivatives can modulate glucose metabolism by influencing insulin signaling pathways. Given the rising prevalence of diabetes and related complications worldwide, such findings are particularly noteworthy. Additionally, preliminary research has explored the role of these compounds in neuroprotection against oxidative stress-induced damage—a mechanism relevant to conditions like Alzheimer's disease.

The synthesis of 2-(7-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide presents unique challenges due to its complex architecture. Advanced synthetic methodologies are required to construct the benzothiadiazine core while introducing the necessary substituents at specific positions. Techniques such as multi-step organic synthesis combined with purification methods like high-performance liquid chromatography (HPLC) are essential for obtaining high-purity material suitable for biological testing. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for large-scale manufacturing if clinical success is achieved.

As research into this compound progresses， collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into viable therapeutics. Preclinical studies are necessary to evaluate its safety profile and pharmacokinetic properties before human trials can commence. These studies will provide critical insights into how the compound behaves within living systems， including its absorption， distribution， metabolism， excretion (ADME)， and potential side effects。 Such information is indispensable for determining whether it warrants further development as a drug candidate.

The integration of machine learning and artificial intelligence into drug discovery workflows has significantly accelerated the identification of novel compounds like 899976-13-7。 By analyzing vast datasets containing structural information， biological activity， and synthetic feasibility， computational platforms can predict promising candidates with remarkable accuracy。 This approach not only reduces the time required for hit identification but also enables researchers to explore chemical spaces that might be inaccessible through traditional methods。 As these technologies continue to evolve， they will increasingly play a central role in optimizing molecules like this one for therapeutic use。

Future directions for research on 2-(7-chloro-1， 1-dioxo-4H-lambda6， 2， 4-benzothiadiazin--3--ylsulfanyl--N--(24--dimethylphenyl)acetamide may include exploring its mechanism of action in greater detail through biochemical assays and structural biology techniques such as X-ray crystallography or cryogenic electron microscopy (Cryo--EM)。 Understanding exactly how it interacts with its targets at an atomic level will provide valuable insights into its efficacy and help guide medicinal chemists toward designing more effective analogs。 Additionally， investigating its potential use in combination therapies—where multiple drugs are administered together to achieve synergistic effects—could open up new treatment strategies for complex diseases。

In conclusion， 899976--13--7 represents a significant advancement in chemical biology with applications spanning multiple therapeutic areas。 Its unique structure، coupled with preliminary evidence suggesting potent biological activity， makes it an exciting subject for further investigation。 As our understanding of molecular interactions continues to grow alongside advances in computational chemistry and synthetic methodologies， compounds like this one hold great promise for improving human health through innovative drug development pipelines。